Phenyl 1-[1-[5-[4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butanoylamino]-2-chloroanilino]-4,4-dimethyl-1,3-dioxopentan-2-yl]benzotriazole-5-carboxylate
Phenyl 1-[1-[5-[4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butanoylamino]-2-chloroanilino]-4,4-dimethyl-1,3-dioxopentan-2-yl]benzotriazole-5-carboxylate
Brand Name:
Vulcanchem
CAS No.:
111631-53-9
VCID:
VC0037740
InChI:
InChI=1S/C46H54ClN5O6/c1-10-45(6,7)30-20-24-38(33(27-30)46(8,9)11-2)57-25-15-18-39(53)48-31-21-22-34(47)35(28-31)49-42(55)40(41(54)44(3,4)5)52-37-23-19-29(26-36(37)50-51-52)43(56)58-32-16-13-12-14-17-32/h12-14,16-17,19-24,26-28,40H,10-11,15,18,25H2,1-9H3,(H,48,53)(H,49,55)
SMILES:
CCC(C)(C)C1=CC(=C(C=C1)OCCCC(=O)NC2=CC(=C(C=C2)Cl)NC(=O)C(C(=O)C(C)(C)C)N3C4=C(C=C(C=C4)C(=O)OC5=CC=CC=C5)N=N3)C(C)(C)CC
Molecular Formula:
C46H54ClN5O6
Molecular Weight:
808.4 g/mol
Phenyl 1-[1-[5-[4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butanoylamino]-2-chloroanilino]-4,4-dimethyl-1,3-dioxopentan-2-yl]benzotriazole-5-carboxylate
CAS No.: 111631-53-9
Main Products
VCID: VC0037740
Molecular Formula: C46H54ClN5O6
Molecular Weight: 808.4 g/mol
![Phenyl 1-[1-[5-[4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butanoylamino]-2-chloroanilino]-4,4-dimethyl-1,3-dioxopentan-2-yl]benzotriazole-5-carboxylate - 111631-53-9](/images/no_structure.jpg)
| CAS No. | 111631-53-9 |
|---|---|
| Product Name | Phenyl 1-[1-[5-[4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butanoylamino]-2-chloroanilino]-4,4-dimethyl-1,3-dioxopentan-2-yl]benzotriazole-5-carboxylate |
| Molecular Formula | C46H54ClN5O6 |
| Molecular Weight | 808.4 g/mol |
| IUPAC Name | phenyl 1-[1-[5-[4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butanoylamino]-2-chloroanilino]-4,4-dimethyl-1,3-dioxopentan-2-yl]benzotriazole-5-carboxylate |
| Standard InChI | InChI=1S/C46H54ClN5O6/c1-10-45(6,7)30-20-24-38(33(27-30)46(8,9)11-2)57-25-15-18-39(53)48-31-21-22-34(47)35(28-31)49-42(55)40(41(54)44(3,4)5)52-37-23-19-29(26-36(37)50-51-52)43(56)58-32-16-13-12-14-17-32/h12-14,16-17,19-24,26-28,40H,10-11,15,18,25H2,1-9H3,(H,48,53)(H,49,55) |
| Standard InChIKey | FXYIRDILZZKHQH-UHFFFAOYSA-N |
| SMILES | CCC(C)(C)C1=CC(=C(C=C1)OCCCC(=O)NC2=CC(=C(C=C2)Cl)NC(=O)C(C(=O)C(C)(C)C)N3C4=C(C=C(C=C4)C(=O)OC5=CC=CC=C5)N=N3)C(C)(C)CC |
| Canonical SMILES | CCC(C)(C)C1=CC(=C(C=C1)OCCCC(=O)NC2=CC(=C(C=C2)Cl)NC(=O)C(C(=O)C(C)(C)C)N3C4=C(C=C(C=C4)C(=O)OC5=CC=CC=C5)N=N3)C(C)(C)CC |
| Synonyms | 1-[1-[N-[2-Chloro-5-[4-(2,4-di-tert-pentylphenoxy)butyrylamino]phenyl]carbamoyl]-3,3-dimethyl-2-oxobutyl]-1H-benzotriazole-5-carboxylic acid phenyl ester |
| PubChem Compound | 13725194 |
| Last Modified | Nov 11 2021 |
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